Cas no 690632-67-8 (1-Piperidinecarboxylicacid, 3-(2-nitrophenoxy)-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperidinecarboxylicacid, 3-(2-nitrophenoxy)-, 1,1-dimethylethyl ester
• CAS No: 690632-67-8
• MF: C₁₆H₂₂N₂O₅
• MW: 322.356284618378
• CID: 501743
• PubChem ID: 2794780
• Update Time: 2025-10-19

1-Piperidinecarboxylicacid, 3-(2-nitrophenoxy)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylicacid, 3-(2-nitrophenoxy)-, 1,1-dimethylethyl ester
• 3-(2-NITROPHENOXY)PIPERIDINE, N-BOC PROTECTED
• tert-butyl 3-(2-nitrophenoxy)piperidine-1-carboxylate
• tert-Butyl 3-(2-nitrophenoxy)tetrahydro-1(2H)-pyridinecarboxylate
• 3-(2-Nitrophenoxy)piperidine,N1-BOC protected
• AB3489
• CS-0454920
• TERT-BUTYL 3-(2-NITROPHENOXY)TETRAHYDRO-1(2H)-PYRIDINE CARBOXYLATE
• FT-0717808
• DTXSID00383406
• 690632-67-8
• MFCD06200884
• tert-butyl3-(2-nitrophenoxy)piperidine-1-carboxylate

• MDL： MFCD06200884
• Inchi： 1S/C16H22N2O5/c1-16(2,3)23-15(19)17-10-6-7-12(11-17)22-14-9-5-4-8-13(14)18(20)21/h4-5,8-9,12H,6-7,10-11H2,1-3H3
• InChI Key： LDTYGQILEXWEFJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1[N+](=O)[O-])C1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 322.15300
• Monoisotopic Mass: 322.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 84.6Ų

Experimental Properties

• Density: 1.211
• Melting Point: 74-75
• Boiling Point: 447.3°C at 760 mmHg
• Flash Point: 224.3°C
• Refractive Index: 1.546
• PSA: 84.59000
• LogP: 3.83420

1-Piperidinecarboxylicacid, 3-(2-nitrophenoxy)-, 1,1-dimethylethyl ester Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 1-Piperidinecarboxylicacid, 3-(2-nitrophenoxy)-, 1,1-dimethylethyl ester

1-Piperidinecarboxylic Acid, 3-(2-Nitrophenoxy)-, 1,1-Dimethylethyl Ester

The compound with CAS No. 690632-67-8, commonly referred to as 1-Piperidinecarboxylic acid, 3-(2-nitrophenoxy)-, 1,1-dimethylethyl ester, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug development and material science. The molecule's structure incorporates a piperidine ring, a nitrophenyl group, and an ester functional group, making it a versatile compound with unique chemical properties.

Recent studies have highlighted the importance of piperidine derivatives in the design of bioactive molecules. The presence of the nitrophenyl group in this compound introduces electron-withdrawing effects, which can significantly influence the molecule's reactivity and pharmacokinetic properties. Researchers have explored the potential of this compound as a precursor for synthesizing advanced materials, such as polymerizable monomers and bioactive polymers, which find applications in tissue engineering and drug delivery systems.

The 1,1-dimethylethyl ester group in this compound plays a crucial role in enhancing its solubility and stability during synthesis and storage. This feature makes it an ideal candidate for use in various chemical reactions, including click chemistry and enzymatic catalysis. Recent advancements in green chemistry have also led to the exploration of this compound as a sustainable alternative to traditional reagents in organic synthesis.

From a structural perspective, the molecule's piperidine ring contributes to its rigidity and planarity, which are essential for its interaction with biological targets. The combination of the nitrophenyl group and the ester group creates a unique balance between hydrophobicity and hydrophilicity, making this compound suitable for applications in both aqueous and organic environments. This property has been leveraged in recent studies to develop novel sensors for detecting environmental pollutants.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and esterification reactions. The use of modern catalytic systems has enabled researchers to achieve higher yields and better purity levels during its production. These improvements have made the compound more accessible for large-scale applications in industries such as pharmaceuticals and materials science.

Looking ahead, the potential of this compound lies in its ability to serve as a building block for creating more complex molecular architectures. Its compatibility with various functional groups allows for modular synthesis approaches, which are highly valued in contemporary drug discovery programs. Additionally, ongoing research into its photophysical properties is expected to unlock new opportunities in optoelectronics and imaging technologies.

In conclusion, 1-Piperidinecarboxylic acid, 3-(2-nitrophenoxy)-, 1,1-dimethylethyl ester (CAS No. 690632-67-8) is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in chemistry and related fields. As advancements in synthetic methods and materials science continue to unfold, this compound is poised to play an increasingly important role in shaping future technologies.